Cas no 28733-17-7 (3-isothiocyanatopropanoic acid)

3-isothiocyanatopropanoic acid structure
28733-17-7 structure
Product Name:3-isothiocyanatopropanoic acid
CAS No:28733-17-7
MF:C4H5NO2S
MW:131.152999639511
CID:3930050
PubChem ID:20162908
Update Time:2025-07-31

3-isothiocyanatopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-isothiocyanato-
    • 3-isothiocyanatopropanoic acid
    • AKOS006377918
    • EN300-144138
    • 28733-17-7
    • 3-Isothiocyanatopropanoicacid
    • SCHEMBL9531670
    • Inchi: 1S/C4H5NO2S/c6-4(7)1-2-5-3-8/h1-2H2,(H,6,7)
    • InChI Key: CJFSAHFLSLDVDV-UHFFFAOYSA-N
    • SMILES: S=C=NCCC(=O)O

Computed Properties

  • Exact Mass: 131.00409958g/mol
  • Monoisotopic Mass: 131.00409958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 81.8Ų

3-isothiocyanatopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-144138-1.0g
3-isothiocyanatopropanoic acid
28733-17-7
1g
$0.0 2023-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00966135-1g
3-Isothiocyanatopropanoic acid
28733-17-7 95%
1g
¥2933.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00966135-5g
3-Isothiocyanatopropanoic acid
28733-17-7 95%
5g
¥8505.0 2024-04-18
Enamine
EN300-144138-1000mg
3-isothiocyanatopropanoic acid
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1000mg
$0.0 2023-09-29
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